Cas no 1326832-84-1 (4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol)

• Product Name: 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol
• CAS No: 1326832-84-1
• MF: C₁₆H₁₃FN₂OS
• MW: 300.350625753403
• CID: 3160775
• PubChem ID: 53337503
• Update Time: 2025-05-19

4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol
• CS-0324526
• AKOS025392419
• BBL007335
• AKOS005744802
• BS-3093
• 5-(4-fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-4-thiol
• 1326832-84-1
• 1H-Imidazole-5-thiol, 4-(4-fluorophenyl)-2-(3-methoxyphenyl)-
• STL134066

• MDL： MFCD22549298
• Inchi： 1S/C16H13FN2OS/c1-20-13-4-2-3-11(9-13)15-18-14(16(21)19-15)10-5-7-12(17)8-6-10/h2-9,21H,1H3,(H,18,19)
• InChI Key： SWTTYFRYINLNSO-UHFFFAOYSA-N
• SMILES： SC1=C(C2C=CC(=CC=2)F)NC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 300.07326238Da
• Monoisotopic Mass: 300.07326238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol

4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol: A Comprehensive Overview

The compound 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol, identified by the CAS number 1326832-84-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a thiol group (-SH) at the 5-position of the imidazole ring, along with a fluorophenyl and methoxyphenyl substituent at positions 4 and 2, respectively. These substituents play a crucial role in determining the compound's reactivity, stability, and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including condensation reactions and coupling strategies. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. The incorporation of fluorine and methoxy groups into the molecule has been shown to enhance its electronic properties, making it a promising candidate for applications in materials science, particularly in the development of advanced materials such as semiconductors and sensors.

In terms of biological activity, 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol has demonstrated potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have revealed its ability to scavenge free radicals, which is a critical factor in preventing oxidative stress-related diseases. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits good bioavailability, making it a viable candidate for drug development.

The thiol group present in this molecule is particularly significant due to its ability to form disulfide bonds under oxidative conditions. This property has been exploited in the development of biocompatible polymers and hydrogels, which find applications in tissue engineering and drug delivery systems. Recent research has focused on tailoring the mechanical properties of these materials by incorporating this compound as a functional monomer.

From an environmental perspective, the synthesis and application of 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol have been evaluated for their sustainability. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Additionally, researchers are exploring the degradation pathways of this compound under various environmental conditions to assess its long-term impact on ecosystems.

In conclusion, 4-(4-Fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazole-5-thiol (CAS No. 1326832-84-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from materials science to pharmacology.